![molecular formula C4H7N3O B3080774 [1-(1,2,4-Oxadiazol-3-yl)ethyl]amine CAS No. 1092297-87-4](/img/structure/B3080774.png)
[1-(1,2,4-Oxadiazol-3-yl)ethyl]amine
Overview
Description
[1-(1,2,4-Oxadiazol-3-yl)ethyl]amine is a compound that has received significant attention in scientific research due to its potential in various applications. The compound is also known as 3-(2-aminomethyl-1,2,4-oxadiazol-3-yl)propan-1-amine, and its chemical formula is C5H10N4O.
Mechanism of Action
The mechanism of action of [1-(1,2,4-Oxadiazol-3-yl)ethyl]amine is not well understood. However, studies have suggested that the compound may act by inhibiting the growth of cancer cells or by binding to specific receptors in the brain.
Biochemical and Physiological Effects
Studies have shown that [1-(1,2,4-Oxadiazol-3-yl)ethyl]amine has significant biochemical and physiological effects. The compound has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been shown to exhibit anticonvulsant activity by reducing the severity and duration of seizures. In addition, the compound has been shown to exhibit antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One advantage of [1-(1,2,4-Oxadiazol-3-yl)ethyl]amine is its potential use as a ligand in coordination chemistry. The compound has a nitrogen and oxygen donor atom that can form coordination bonds with metal ions. This property makes it useful in the synthesis of metal complexes. However, a limitation of the compound is its limited solubility in organic solvents, which can make it difficult to use in some lab experiments.
Future Directions
There are several future directions for the study of [1-(1,2,4-Oxadiazol-3-yl)ethyl]amine. One direction is the further investigation of its potential use as an antitumor agent. Studies have shown promising results in this area, and further research could lead to the development of new cancer treatments. Another direction is the study of the compound's potential as a corrosion inhibitor. This could lead to the development of more effective and environmentally friendly corrosion inhibitors. Additionally, the compound's potential use as a ligand in coordination chemistry could be further explored to develop new metal complexes with unique properties.
Scientific Research Applications
[1-(1,2,4-Oxadiazol-3-yl)ethyl]amine has potential applications in various fields of scientific research. The compound has been studied for its antimicrobial, antitumor, and anticonvulsant properties. It has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.
properties
IUPAC Name |
1-(1,2,4-oxadiazol-3-yl)ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O/c1-3(5)4-6-2-8-7-4/h2-3H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFSXUCZAZSQBPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NOC=N1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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